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Compound of Interest

4-(N-Boc-amino)-1,6-heptanedioic
Compound Name: _
acid

Cat. No.: B1450450

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the safe and compliant disposal of 4-(N-Boc-
amino)-1,6-heptanedioic acid.

Hazard Classification and Safety Precautions:

Safety Data Sheets (SDS) for 4-(N-Boc-amino)-1,6-heptanedioic acid indicate varying hazard
levels. According to one source, the compound is classified with the following hazards[1]:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)

Another SDS states there is no data available for hazard classification[2]. Given this
discrepancy, it is imperative to handle the compound as hazardous, adhering to the more
stringent safety precautions.

Personal Protective Equipment (PPE) during Handling and Disposal:
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When handling 4-(N-Boc-amino)-1,6-heptanedioic acid for disposal, appropriate personal
protective equipment should be worn. This includes:

e Protective gloves
e Protective clothing
o Eye and face protection

Ensure work is conducted in a well-ventilated area to avoid breathing dust, fumes, gas, mist,
vapors, or spray[1].

Disposal Protocol

The primary guideline for the disposal of 4-(N-Boc-amino)-1,6-heptanedioic acid is to treat it
as hazardous chemical waste. Disposal should be conducted in accordance with all local,
state, and national regulations[3]. Do not dispose of this chemical into the sanitary sewer or
general trash.

Step-by-Step Disposal Procedure:
» Waste Identification and Segregation:

o Clearly label the waste container with the full chemical name: "4-(N-Boc-amino)-1,6-
heptanedioic acid".

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

» Containerization:
o Use a compatible, leak-proof container for the waste.
o Keep the container tightly closed when not in use.

o Storage:

o Store the waste in a designated, secure area away from incompatible materials.
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o The storage area should be cool, dry, and well-ventilated.

e Arranging for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for pickup and disposal.

o Provide the SDS to the disposal company to ensure they have all necessary hazard
information.

Accidental Release Measures

In the event of a spill, the following steps should be taken[2]:

Avoid dust formation and breathing vapors, mist, or gas.

Ensure adequate ventilation.

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment, including chemical-impermeable gloves.

Sweep up the spilled material and place it in a suitable, closed container for disposal.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4-(N-
Boc-amino)-1,6-heptanedioic acid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.targetmol.com/attachment/sds/92D01299-2FE0-4136-8EDF-281D4E59DCB1/T17336
https://www.benchchem.com/product/b1450450?utm_src=pdf-body
https://www.benchchem.com/product/b1450450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Have 4-(N-Boc-amino)-
1,6-heptanedioic acid for disposal

Is the material a waste product?

Material is not waste.
Follow standard laboratory storage procedures.

Package in a sealed,
properly labeled container.

Store in a designated chemical
waste storage area.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor.

Arrange for pickup and disposal
by a licensed contractor.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-(N-Boc-amino)-1,6-heptanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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